MK319
Overview
Description
MK319 is an AKR1B10 inhibitor. AKR1B10 has evolved as a tumor marker and promising antineoplastic target. It shares high structural similarity with the diabetes target enzyme aldose reductase (AR).
Scientific Research Applications
MK-0457 as a Kinase Inhibitor in Leukemia Treatment
- MK-0457 (VX-680) is effective against chronic myeloid leukemia and acute lymphocytic leukemia harboring the T315I BCR-ABL mutation. It inhibits aurora kinase (AK) and has shown clinical responses in patients without significant extramedullary toxicity (Giles et al., 2007).
Nuclear Export and Localization of MAPKAP Kinase 2 (MK2)
- MK2, carrying a bipartite nuclear localization signal (NLS), predominantly resides in the nucleus but translocates to the cytoplasm upon stress, a process regulated by phosphorylation (Engel et al., 1998).
Role in Replicative Senescence of Diploid Human Cells
- Changes in nuclear ERK activity, regulated by the nuclear ERK phosphatase MKP2, can alter the replicative lifespan of cells. MKP2-mediated inactivation of nuclear ERK2 is a key event in establishing replicative senescence (Tresini et al., 2006).
Midkine Expression in Malignant Salivary Gland Tumors
- MK expression in salivary gland tumors correlates with tumor malignancy and angiogenesis. Higher MK expression is significantly observed in malignant tumors compared to benign ones (Ota et al., 2010).
Activation of MKP-3 Phosphatase by ERK2 Mitogen-Activated Protein Kinase
- MKP-3, a MAP kinase phosphatase, is activated by direct binding to ERK2. This selective activation regulates MAP kinase activation across numerous receptor systems (Camps et al., 1998).
Inhibition of the BCR-ABL T315I Mutant Chronic Myelogenous Leukemia by MK-0457
- MK-0457 is active against the T315I BCR-ABL mutation, a high-resistance mutation in chronic myelogenous leukemia. Clinical responses observed in patients with this mutation indicate its potential as a therapeutic agent (Giles et al., 2006).
Essential Role of Calcium in MKP-1 Gene Expression Regulation
- Calcium is necessary for the induction of MKP-1 gene expression. MKP-1 protein selectively inactivates MAP kinases, playing a crucial role in cellular responses to growth factors and stress (Scimeca et al., 1997).
properties
CAS RN |
1462383-00-1 |
|---|---|
Molecular Formula |
C16H9BrClF4NO4 |
Molecular Weight |
470.6 |
IUPAC Name |
2-[2-[[[(4-Bromo-2,3,5,6-tetrafluorophenyl)methyl]amino]carbonyl]-5-chlorophenoxy]-acetic acid |
InChI |
InChI=1S/C16H9BrClF4NO4/c17-11-14(21)12(19)8(13(20)15(11)22)4-23-16(26)7-2-1-6(18)3-9(7)27-5-10(24)25/h1-3H,4-5H2,(H,23,26)(H,24,25) |
InChI Key |
KHMHPWZCDNMQKJ-UHFFFAOYSA-N |
SMILES |
O=C(O)COC1=CC(Cl)=CC=C1C(NCC2=C(F)C(F)=C(Br)C(F)=C2F)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
MK319; MK 319; MK-319 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-((3'R,4'S,5'R)-6''-Chloro-4'-(3-chloro-2-fluorophenyl)-2''-oxodispiro[cyclohexane-1,2'-pyrrolidine-3',3''-indoline]-5'-carboxamido)benzoic acid](/img/structure/B609015.png)
![N-(2-((6-chloro-3-(3-(N,N-dimethylsulfamoyl)phenyl)-2-methylimidazo[1,2-b]pyridazin-8-yl)amino)ethyl)acetamide](/img/structure/B609016.png)
![4-(4-(5,5-Dimethyl-4,5-dihydrothiazol-2-yl)piperazin-1-yl)-6-propylthieno[2,3-d]pyrimidine](/img/structure/B609019.png)
![4-(4-(5,5-Dimethyl-4,5-dihydrothiazol-2-yl)piperazin-1-yl)-6-(2,2,2-trifluoroethyl)thieno[2,3-d]pyrimidine](/img/structure/B609020.png)
![4-[4-(5,5-dimethyl-4H-1,3-thiazol-2-yl)piperazin-1-yl]-6-propan-2-ylthieno[2,3-d]pyrimidine](/img/structure/B609023.png)